Cas no 896618-53-4 ((2-methylsulfanylphenyl)-thiophen-3-ylmethanone)

• Product Name: (2-methylsulfanylphenyl)-thiophen-3-ylmethanone
• CAS No: 896618-53-4
• MF: C₁₂H₁₀OS₂
• MW: 234.337200641632
• MDL: MFCD07699018
• CID: 877281
• PubChem ID: 24723393
• Update Time: 2025-04-19

(2-methylsulfanylphenyl)-thiophen-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (2-methylsulfanylphenyl)-thiophen-3-ylmethanone
• 3-(2-THIOMETHYLBENZOYL)THIOPHENE
• [2-(Methylsulfanyl)phenyl](thiophen-3-yl)methanone
• DTXSID20641833
• MFCD07699018
• 896618-53-4
• AKOS016018734

• MDL： MFCD07699018
• Inchi： 1S/C12H10OS2/c1-14-11-5-3-2-4-10(11)12(13)9-6-7-15-8-9/h2-8H,1H3
• InChI Key： MOCDQXGEEYFLTL-UHFFFAOYSA-N
• SMILES： S(C)C1C=CC=CC=1C(C1=CSC=C1)=O

Computed Properties

• Exact Mass: 234.01700
• Monoisotopic Mass: 234.01730729g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 230
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 70.6Ų

Experimental Properties

• Density: 1.27
• Boiling Point: 387.8°C at 760 mmHg
• Flash Point: 188.4°C
• Refractive Index: 1.648
• PSA: 70.61000
• LogP: 3.70100